N-(5-Methyl-isoxazol-3-yl)-2-(6-phenyl-pyridazin-3-ylsulfanyl)-acetamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-(6-phenylpyridazin-3-yl)sulfanylacetamide
• InChI: InChI=1S/C16H14N4O2S/c1-11-9-14(20-22-11)17-15(21)10-23-16-8-7-13(18-19-16)12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,17,20,21)
• InChI Key: UBBJSRUCDIZSAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NN=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C16H14N4O2S
• Molecular Weight: 326.4 g/mol

Description

N-(5-Methyl-isoxazol-3-yl)-2-(6-phenyl-pyridazin-3-ylsulfanyl)-acetamide, also known as MIPSA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. MIPSA is a small molecule that has been synthesized using various methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

Corrosion Inhibition

Research into acetamide derivatives, such as those involving isoxazolidine and isoxazoline, has demonstrated their potential as corrosion inhibitors. Specifically, derivatives synthesized via amidation reactions and tested in acidic and oil medium environments showed promising inhibition efficiencies, suggesting their application in protecting metals against corrosion in various industrial settings (Yıldırım & Cetin, 2008).

Antimicrobial and Antiprotozoal Agents

Newer quinoxaline-oxadiazole hybrids have been evaluated for their antimicrobial and antiprotozoal activities. These compounds, including acetamides, displayed significant antibacterial, antifungal, and anti-Trypanosoma cruzi activities, highlighting their potential in developing new treatments for infectious diseases (Patel et al., 2017).

Anticancer Activity

The synthesis of 5-methyl-4-phenyl thiazole derivatives, including acetamides, has shown anticancer activity against human lung adenocarcinoma cells. These compounds offer a basis for further research into novel anticancer treatments, with some derivatives demonstrating high selectivity and inducing apoptosis in cancer cells (Evren et al., 2019).

Antifungal Agents

Imidazole derivatives have been designed and synthesized to address drug-resistant fungal infections. These compounds, including acetamide derivatives, were evaluated against various fungal strains, showing significant activity against Candida species. This research contributes to the search for effective treatments against resistant fungal infections (Altındağ et al., 2017).

Coordination Complexes and Antioxidant Activity

Studies on pyrazole-acetamide derivatives have explored their use in synthesizing coordination complexes with potential antioxidant activities. These complexes exhibit significant free radical scavenging properties, suggesting their application in managing oxidative stress-related conditions (Chkirate et al., 2019).